Cas no 1803756-87-7 (Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate
• CAS No: 1803756-87-7
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4794732
• Update Time: 2025-05-19

Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-18-10(17)7-3-6(5-15)8(16)4-9(7)19-11(12,13)14/h3-4,16H,2H2,1H3
• InChI Key： BYEFKVXBSUFYNJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(C#N)=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.8
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate

Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1803756-87-7): A Comprehensive Overview

Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate, identified by its CAS number 1803756-87-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a cyano group, a hydroxyl group, and a trifluoromethylthio substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The benzoate core of Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate is well-known for its versatility in medicinal chemistry. Benzoates have been widely studied for their antimicrobial, anti-inflammatory, and analgesic properties. The presence of the cyano group at the 5-position enhances the electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Additionally, the hydroxyl group at the 4-position introduces a potential site for hydrogen bonding, which is crucial for interactions with biological targets. The trifluoromethylthio substituent at the 2-position adds another layer of complexity, influencing both the electronic distribution and steric properties of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate. Studies using virtual screening techniques have identified this compound as a promising candidate for further exploration in the treatment of various diseases. For instance, preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic pathways without causing significant side effects.

In vitro experiments have also provided valuable insights into the pharmacological profile of Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate. Researchers have observed notable interactions between this compound and several biological targets, including receptors and enzymes relevant to metabolic disorders. The trifluoromethylthio group, in particular, has been found to enhance binding affinity to certain protein targets, suggesting its potential as a key pharmacophore in drug design. These findings are consistent with the broader trend in medicinal chemistry towards rational drug design, where structural features are carefully tailored to optimize biological activity.

The synthesis of Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating its preparation. Researchers have developed efficient multi-step synthetic routes that incorporate key functional groups while maintaining high yields and purity. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which are particularly useful for introducing complex substituents such as the trifluoromethylthio group. The optimization of these synthetic pathways is crucial for ensuring scalability and cost-effectiveness in future pharmaceutical applications.

The potential therapeutic applications of Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate are currently under active investigation. Preclinical studies have shown promising results in models of metabolic disorders and inflammation, suggesting its potential as a lead compound for further development. Additionally, its structural features make it an attractive candidate for designing derivatives with enhanced pharmacological properties. Researchers are exploring various modifications to its core structure to improve solubility, bioavailability, and target specificity. These efforts are part of a broader effort in drug discovery to develop more effective and safer therapeutic agents.

The role of Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate in interdisciplinary research is also noteworthy. Its unique combination of structural features makes it a valuable tool for studying molecular interactions at the interface of chemistry and biology. Advanced spectroscopic techniques and mass spectrometry have been employed to elucidate its mode of action and interactions with biological targets. These studies not only contribute to our understanding of this compound but also provide insights into broader mechanisms relevant to drug action.

Future directions in research on Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate include exploring its potential in combination therapies and developing novel formulations for improved delivery. The compound's multifaceted properties make it a versatile candidate for investigating synergistic effects with other drugs, which could lead to more effective treatment strategies. Furthermore, advancements in nanotechnology offer new possibilities for enhancing the delivery and bioavailability of this compound through innovative formulations such as nanoparticles or liposomes.

In conclusion, Ethyl 5-cyano-4-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1803756-87-7) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features contribute to its distinct chemical properties and biological activities, making it a valuable candidate for further investigation. With ongoing advancements in synthetic methodologies, computational chemistry, and preclinical research, this compound holds promise for addressing various therapeutic challenges in medicine.